5-nitro-1-(1,3-oxazol-2-ylmethyl)-1H-indazole

• Molecular Formula: C11H8N4O3
• Molecular Weight: 244.21 g/mol
• IUPAC Name: 2-[(5-nitroindazol-1-yl)methyl]-1,3-oxazole
• InChI: InChI=1S/C11H8N4O3/c16-15(17)9-1-2-10-8(5-9)6-13-14(10)7-11-12-3-4-18-11/h1-6H,7H2
• InChI Key: TTZIHEOZMNWTBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=NN2CC3=NC=CO3

Description

5-nitro-1-(1,3-oxazol-2-ylmethyl)-1H-indazole is a useful research compound. Its molecular formula is C11H8N4O3 and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-nitroindazole (500 mg, 3.07 mmol), potassium carbonate (889 mg, 6.44 mmol) and 2-(chloromethyl)-1,3-oxazole (396 mg, 3.37 mmol) in DMF (3 mL) was stirred for 3 hours at room temperature. Saturated NH4Cl was added and the mixture was extracted with dichloromethane. After evaporation, the residue was purified on silica gel (30 to 35% EtOAc/petroleum ether) to give 5-nitro-1-(1,3-oxazol-2-ylmethyl)-1H-indazole (474 mg, 63%); NMR spectrum (CDCl3) 5.76 (s, 2H), 7.11 (s, 1H), 7.60 (d, 1H), 7.62 (s, 1H) 8.26 (s, 1H), 8.31 (d, 1H), 8.74 (s, 1H).